Cas no 1706304-66-6 (3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidine)

• Product Name: 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidine
• CAS No: 1706304-66-6
• MF: C₂₂H₂₅N₅O₂
• MW: 391.466204404831
• CID: 5549107
• Update Time: 2025-05-19

3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidine Chemical and Physical Properties

Names and Identifiers

• [3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]-[4-(imidazol-1-ylmethyl)phenyl]methanone
• 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidine

• Inchi： 1S/C22H25N5O2/c28-22(19-5-3-16(4-6-19)13-26-11-9-23-15-26)27-10-1-2-17(14-27)12-20-24-21(25-29-20)18-7-8-18/h3-6,9,11,15,17-18H,1-2,7-8,10,12-14H2
• InChI Key： BHIXCRJUWNRGRM-UHFFFAOYSA-N
• SMILES： C(N1CCCC(CC2ON=C(C3CC3)N=2)C1)(C1=CC=C(CN2C=NC=C2)C=C1)=O

Additional information on 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidine

Introduction to 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidine (CAS No. 1706304-66-6)

The compound 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidine, identified by its CAS number 1706304-66-6, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines multiple pharmacophoric elements, making it a promising candidate for further exploration in therapeutic applications. The compound’s design incorporates a piperidine core, which is a well-established scaffold in drug development due to its favorable pharmacokinetic properties and ability to modulate biological targets effectively.

At the heart of this molecule lies a 3-cyclopropyl-1,2,4-oxadiazole moiety. This heterocyclic ring system is known for its versatility in medicinal chemistry, often serving as a key pharmacophore in the development of bioactive compounds. The cyclopropyl substituent enhances the compound’s lipophilicity, which can be crucial for membrane permeability and target binding affinity. Additionally, the 1,2,4-oxadiazole ring contributes to the molecule’s stability and reactivity, enabling diverse interactions with biological systems.

The benzoyl group attached to the piperidine ring via a 4-(1H-imidazol-1-yl)methyl linker introduces another layer of complexity and functionality. The imidazole moiety is another common pharmacophore in drug discovery, known for its ability to interact with various biological targets such as enzymes and receptors. The presence of the methyl group in the linker region further fine-tunes the compound’s physicochemical properties, influencing solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as an inhibitor of specific enzymes implicated in inflammatory and neurological disorders. Studies suggest that the combination of the oxadiazole, benzoyl, and imidazole moieties may facilitate potent binding to target proteins, modulating pathways relevant to conditions such as pain management and neurodegeneration. The structural features of this compound align well with emerging trends in drug design, emphasizing multivalency and targeted interactions.

In vitro assays have demonstrated promising preliminary activity for this compound against several key targets. The interaction between the 3-cyclopropyl-1,2,4-oxadiazole ring and protein binding sites appears particularly favorable, contributing to high affinity and selectivity. Furthermore, the benzoyl-piperidine-imidazole scaffold exhibits interesting pharmacokinetic profiles, including adequate oral bioavailability and reasonable metabolic stability. These attributes make it an attractive candidate for further optimization.

The synthesis of this compound involves multi-step organic reactions that showcase the synthetic prowess required to construct such complex molecules. Key synthetic strategies include cycloaddition reactions to form the oxadiazole core, followed by functional group transformations to introduce the benzoyl and imidazole moieties. Advances in synthetic methodologies have enabled more efficient and scalable production processes for similar compounds, paving the way for rapid preclinical development.

Current research is focused on exploring derivatives of this compound to enhance its therapeutic potential while minimizing side effects. Structural modifications aimed at improving binding affinity or selectivity are being investigated using both experimental synthesis and computational approaches. The integration of machine learning models into drug discovery pipelines has accelerated the identification of promising analogs based on large datasets containing structural and activity information.

The potential applications of this compound extend beyond traditional therapeutic areas. Emerging research suggests its utility in developing novel agrochemicals or materials with specialized properties due to its unique molecular architecture. Such interdisciplinary applications highlight the broad impact of medicinal chemistry on science and technology.

As our understanding of biological systems continues to evolve, compounds like 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-{4-[（1H-imidazol-1 -yl)methyl]benzoyl}piperidine (CAS No. 1706304 -66 -6) will play an increasingly important role in addressing complex diseases. The ongoing development efforts underscore the importance of collaborative research across academia and industry to translate innovative chemical discoveries into tangible benefits for patients worldwide.